Benzo[b]thiophen-7-amine

• IUPAC Name: 1-benzothiophen-7-amine
• InChI: InChI=1S/C8H7NS/c9-7-3-1-2-6-4-5-10-8(6)7/h1-5H,9H2
• InChI Key: XATYIBVSSKQMDX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)N)SC=C2
• Molecular Formula: C8H7NS
• Molecular Weight: 149.21 g/mol

Description

Benzo[b]thiophen-7-amine is an aromatic organic compound. It is a part of the class of organosulfur compounds. It has a molecular formula of C8H7NS and a molecular weight of 149.21.

Synthesis Analysis

The synthesis of Benzo[b]thiophen-7-amine involves several methods. One approach is the reaction of sulfonhydrazides with internal alkynes under electrochemical conditions. Another method involves the aryne reaction with alkynyl sulfides. The synthesis of diverse multisubstituted benzothiophene derivatives was achieved by virtue of the good functional group tolerance and versatile C2 functionalizations.

Chemical Reactions Analysis

Benzo[b]thiophen-7-amine undergoes several chemical reactions. Major synthetic methods for the synthesis of thiophenes and benzo[b]thiophenes include the Gewald reaction, Wilgerodt-Kindler reaction, Paul-Knorr reaction, fluorous synthetic protocol, sulfur-assisted reactions, electrophilic cyclization, and direct arylation methods.

Physical And Chemical Properties Analysis

Benzo[b]thiophen-7-amine has a boiling point of 313.1±15.0 °C and a density of 1.294±0.06 g/cm3. Its pKa is 3.94±0.10.

Scientific Research Applications

• Pharmacological Properties : Benzo[b]thiophene derivatives, including those related to Benzo[b]thiophen-7-amine, have been studied for their pharmacological properties. For instance, the synthesis of 2-(5- and 7-Hydroxy-3-benzo[b]thienyl)ethylamines and related compounds has been explored, highlighting the potential pharmacological relevance of these compounds (Chapman et al., 1973).

• Chemical Reactions and Synthesis : Various studies have focused on the reactions and synthesis of benzo[b]thiophene compounds. For example, the reactions of benzo[b]thiophene-2(3H)one, a closely related compound, have been investigated, showcasing the chemical versatility of this class of compounds (Vesterager et al., 1973).

• Biological Activities : Benzo[b]thiophene molecules have been identified as important tools in synthetic medicinal chemistry, with a wide spectrum of pharmacological properties. New benzo[b]thiophene derivatives have been synthesized and characterized for their antibacterial, antifungal, and anti-inflammatory activities (Isloor et al., 2010).

• Antimycotic Properties : Benzo[b]thiophene analogues of allylamine antimycotics have been created, demonstrating significant antifungal activity against Candida albicans. This research indicates the potential use of benzo[b]thiophene derivatives in antifungal treatments (Nussbaumer et al., 1991).

• Photochemical Behavior : The photochemical behavior of benzo[b]thiophenes has been studied, revealing the formation of adducts or dimers rather than cyclisation under certain conditions. This could have implications in the development of photochemically active materials (Buquet et al., 1981).

• Applications in Medicinal Chemistry : Benzo[b]thiophene derivatives have a broad range of applications in medicinal chemistry, including antimicrobial, anticancer, antioxidant, anti-HIV, and anti-inflammatory activities. Their use in other fields such as organic photoelectric materials and semiconductors has also been reported (Duc, 2020).

• Antimicrobial and Analgesic Activity : Benzo[b]thiophene substituted carbamates, ureas, semicarbazides, and pyrazoles have been synthesized and shown to possess antimicrobial and analgesic activities, indicating the therapeutic potential of these compounds (Kumara et al., 2009).

Safety and Hazards

The safety data sheet for Benzo[b]thiophen-7-amine suggests that it may be harmful if swallowed and may cause skin and eye irritation. It may also cause respiratory irritation. Proper handling and personal protective equipment are recommended when working with this compound.